N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide
Description
“N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide” is a versatile chemical compound used in diverse scientific research for its unique properties and potential applications. It has a molecular formula of C7H14N2O and a molecular weight of 142.2 .
Molecular Structure Analysis
The molecular structure of “N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide” consists of a pyrrolidinone ring with a prop-2-enamide group attached to it .Physical And Chemical Properties Analysis
“N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide” has a molecular formula of C7H14N2O and a molecular weight of 142.2 . Further physical and chemical properties are not detailed in the search results.Scientific Research Applications
- Duloxetine Synthesis : N-methyl-3-oxo-3-(thiophen-2-yl) propanamide (MOTPA) can be bioreduced to (S)-N-methyl-3-hydroxy-3-(2-thienyl) propionamide (MHTPA), which serves as an intermediate in the production of duloxetine, a blockbuster antidepressant drug. The (S)-enantiomer of duloxetine is pharmaceutically active .
- Chiral Alcohol Synthesis : Efficient asymmetric reduction of ketones to chiral alcohols is desirable. While synthetic methods achieve 90% enantiomeric excess (ee), whole-cell catalyzed bioreduction of MOTPA to MHTPA demonstrates excellent enantioselectivity (>99.5% ee) and conversion. This approach avoids metal contamination risks associated with chemical catalysts .
- Quinolone Derivatives : N-methyl-2-pyrrolidone (a related compound) has been used in the synthesis of 4-hydroxy-2-quinolones. These compounds exhibit unique biological activities and are relevant in drug discovery and medicinal chemistry .
- N-Methyl-2-Pyrrolidone (NMP) : Although not directly related to the compound you mentioned, NMP is widely used as a solvent in various industrial processes, including petrochemicals, electronics, and pharmaceuticals. Its high boiling point, low vapor pressure, and solvency properties make it valuable .
Pharmaceuticals and Drug Development
Organic Synthesis and Catalysis
Heterocyclic Chemistry
Industrial Solvents and Processes
properties
IUPAC Name |
N-methyl-N-(2-oxo-2-pyrrolidin-1-ylethyl)prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-3-9(13)11(2)8-10(14)12-6-4-5-7-12/h3H,1,4-8H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDXRAQMKVKLKHW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)N1CCCC1)C(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-[2-oxo-2-(pyrrolidin-1-yl)ethyl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[[1-(2,5-Dimethylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile](/img/structure/B2635883.png)
![N'-cyclopropyl-N-[[3-(4-methoxy-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide](/img/structure/B2635884.png)
![[3-(3-Methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine](/img/structure/B2635888.png)
![N-(1-Cyclopentyl-5-methylpyrazol-4-yl)-N-[(1-methylcyclopropyl)methyl]sulfamoyl fluoride](/img/structure/B2635889.png)
![3-(3,4-dichlorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2635890.png)
![2-methyl-5,6,7,8-tetrahydropyrido[1,2-a]pyrrolo[3,2-d]pyrimidin-10(1H)-one](/img/structure/B2635892.png)
![(2,5-Dichlorothiophen-3-yl)(4-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone](/img/structure/B2635904.png)
